Cas no 84-02-6 (Prochlorperazine Dimaleate)

• Product Name: Prochlorperazine Dimaleate
• CAS No: 84-02-6
• MF: C₂₈H₃₂ClN₃O₈S
• MW: 606.086985588074
• MDL: MFCD00069330
• CID: 721428
• PubChem ID: 354335064
• Update Time: 2025-10-30

Prochlorperazine Dimaleate Chemical and Physical Properties

Names and Identifiers

• Prochlorperazine Maleate
• Prochlorperazine Dimaleate
• Prochlorperazine Dimaleate Also See: P755800
• PROCHLORPERAZINE HYDROGEN MALEATE
• buctem
• Einecs 201-511-3
• emetiral
• meterazinmaleate
• nibromina
• pasotomin
• PCZ-dimaleate
• Prochlorperazinbishydrogenmaleat
• Prochlorperazine dimaleate,2-Chloro-10-[3[(4-methyl-1-piperazinyl)propyl]-10H-phenothiazinedimaleate
• stemetildimaleate
• Vertigon
• Prochlorperazine dimaleate salt
• 2-Chloro-10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazine Dimaleate
• Stemetil
• 2-Chloro-10-[3-(4-methyl-1-piperazinyl)propyl]phenothiazine dimaleate
• Buccastem
• Stemetil dimaleate
• prochlorperazine
• Prochlorperazin
• Prochlorpromazine
• Chlormeprazine
• Chlorperazine
• Procloperazine
• Capazine
• Prochlorpemazine
• Compazine
• Proclorperazine
• Tementil
• Meterazine
• Meterazin
• Kronocin
• Emelent
• Temetid
• Nipodal
• Prochlorpermazine
• Compro
• Novamin
• Proclorperazina
• Bayer A 173
• Prochloroperazine
• Prochlorperazinum
• Compazine Suppositories
• SKF 4657
• Proclorperazina [INN-Spanish]
• Prochlorperazinum [
• EN300-749530
• PROCHLORPERAZINE MALEATE [USP IMPURITY]
• NSC17478
• PROCHLORPERAZINE MALEATE (MART.)
• PROCHLORPERAZINE MALEATE (EP MONOGRAPH)
• PROCHLORPERAZINE MALEATE (USP IMPURITY)
• Nibromin A
• Phenothiazine, 2-chloro-10-(3-(4-methyl-1-piperazinyl)propyl)-, maleate (1:2)
• Tox21_113522
• PROCHLORPERAZINE DIMALEATE [MI]
• Prochlorperazine maleate, European Pharmacopoeia (EP) Reference Standard
• 2-Chloro-10-(3-(4-methyl-1-piperazinyl)propyl)phenothiazine maleate (1:2)
• HMS2096O19
• NCGC00094323-01
• HMS3263O09
• CHEBI:8436
• P2368
• 2-Chloro-10-(3-(4-methylpiperazin-1-yl)propyl)-10H-phenothiazine dimaleate
• PROCHLORPERAZINE MALEATE [EP MONOGRAPH]
• 84-02-6
• s4631
• Prochlorperazinu dimaleat
• PROCHLORPERAZINE DIMALEATE [GREEN BOOK]
• HMS1569O19
• NCGC00015856-08
• LP01034
• Q27108082
• Prochlorperazine maleate (JP17/USP)
• D00479
• NSC 748866
• Prochlorperazine maleate, United States Pharmacopeia (USP) Reference Standard
• PROCHLORPERAZINE MALEATE [USP-RS]
• Prochlorperazinedimaleate
• AS-13744
• 2-Chloro-10-(3-(4-methylpiperazin-1-yl)propyl)-10H-phenothiazine dimaleate
• 2-Chloro-10-[3[(4-methyl-1-piperazi nyl)propyl]-10H-phenothiazine dimaleate
• SR-01000000260
• CCG-222338
• 10H-Phenothiazine, 2-chloro-10-(3-(4-methyl-1-piperazinyl)propyl)-, (Z)-2-butenedioate (1:2)
• 2-Chloro-10-(3-(1-methyl-4-piperazinyl)propyl)phenothiazine, dimaleate
• Prochlorperazine maleate [JAN]
• 2-Chloro-10-(3-(4-methyl-1-piperazinyl)propyl)phenothiazine dimaleate
• SR-01000000260-9
• Meterazin maleate
• PROCHLORPERAZINE MALEATE (USP-RS)
• P 9178
• BP165885
• PROCHLORPERAZINE MALEATE [VANDF]
• Prochlorperazine maleate [USP:JAN]
• DTXSID1049015
• PROCHLORPERAZINE MALEATE [USP MONOGRAPH]
• CCG-220399
• Prochlorperazine, dimaleate
• 2-Chloro-10-[3[(4-methyl-1-piperazinyl)propyl]-10H-phenothiazine dimaleate
• NCGC00015856-10
• Prochlorperazine maleate, British Pharmacopoeia (BP) Reference Standard
• DTXCID6028941
• MFCD00069330
• PROCHLORPERAZINE MALEATE (USP MONOGRAPH)
• BIS((2Z)-BUT-2-ENEDIOIC ACID); 2-CHLORO-10-[3-(4-METHYLPIPERAZIN-1-YL)PROPYL]-10H-PHENOTHIAZINE
• UNII-I1T8O1JTL6
• Prestwick_410
• NCGC00261719-01
• PROCOMP
• CHEMBL1314751
• 2-chloro-10-(3-(4-methylpiperazin-1-yl)propyl)-10H-phenothiazine di((2Z)-but-2-enedioic acid)
• PROCHLORPERAZINE MALEATE [ORANGE BOOK]
• PROCHLORPERAZINE MALEATE [WHO-DD]
• CAS-84-02-6
• 10H-PHENOTHIAZINE, 2-CHLORO-10-(3-(4-METHYL-1-PIPERAZINYL)PROPYL)-, (2Z)-2-BUTENEDIOATE (1:2)
• HMS3885J12
• PROCHLORPERAZINE MALEATE [MART.]
• Prochlorperazinu dimaleat [Czech]
• Z2568619526
• Prochlorperazine bimaleate
• Prochloroproazine hydrogen maleate
• Prochlorperazin-dimaleat
• Tox21_113522_1
• NS00076198
• PROCHLORPERAZINE MALEATE [GREEN BOOK]
• I1T8O1JTL6
• Proclorperazine maleate
• HMS3713O19
• C20H24ClN3S.2C4H4O4
• Maleate, Prochlorperazine
• HB1907
• SR-01000000260-2
• Compazine (TN)
• 2-CHLORO-10-(3-(4-METHYL-1-PIPERAZINYL)PROPYL)PHENOTHIAZINE MALEATE (1:2).
• EU-0101034
• Tox21_501034
• AKOS024457528
• SCHEMBL40755
• Prochlorperazine maleate (JP18/USP)
• C76683

• MDL： MFCD00069330
• Inchi： 1S/C20H24ClN3S.2C4H4O4/c1-22-11-13-23(14-12-22)9-4-10-24-17-5-2-3-6-19(17)25-20-8-7-16(21)15-18(20)24;2*5-3(6)1-2-4(7)8/h2-3,5-8,15H,4,9-14H2,1H3;2*1-2H,(H,5,6)(H,7,8)/b;2*2-1-
• InChI Key： DSKIOWHQLUWFLG-SPIKMXEPSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C1C=CC=CC=1S2)CCCN1CCN(C)CC1.OC(/C=C\C(=O)O)=O.OC(/C=C\C(=O)O)=O

Computed Properties

• Exact Mass: 605.16000
• Monoisotopic Mass: 605.1598639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 35

Experimental Properties

• Color/Form: Uncertain.
• Melting Point: 228 ºC
• Boiling Point: 864.6°C at 760 mmHg
• PSA: 184.22000
• LogP: 3.94460
• Solubility: Uncertain.
• Merck: 7761
• λmax: 313(MeOH)(lit.)

Prochlorperazine Dimaleate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• RTECS：SO3150000
• Hazardous Material Identification：
• Toxicity：LD50 in mice (mg/kg): 400 s.c.; 120 i.p.; 90 i.v., 400 orally (Courvoisier)
• Storage Condition：2-8°C
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on Prochlorperazine Dimaleate

Prochlorperazine Dimaleate: A Comprehensive Overview

Prochlorperazine Dimaleate, also known by its CAS number CAS No. 84-02-6, is a widely recognized antipsychotic agent that has been utilized in the medical field for decades. This compound belongs to the butyrophenone class of drugs and is primarily employed for the management of schizophrenia and other psychotic disorders. Its unique chemical structure, which includes a dimaleate ester group, contributes to its pharmacokinetic properties, making it a valuable tool in psychiatric therapy.

The development of Prochlorperazine Dimaleate was a significant milestone in the history of antipsychotic medications. Unlike earlier drugs in its class, it exhibits a more favorable side effect profile, particularly in terms of extrapyramidal symptoms (EPS). Recent studies have highlighted its efficacy in treating treatment-resistant schizophrenia, where traditional antipsychotics often fail to provide adequate relief. This has led to an increased interest in its use across various clinical settings.

From a pharmacological perspective, Prochlorperazine Dimaleate functions by antagonizing dopamine D2 receptors in the brain. This mechanism not only helps in reducing psychotic symptoms but also plays a role in modulating mood and emotional responses. Emerging research has explored its potential in adjunctive therapy for mood disorders, particularly bipolar disorder, where it has shown promise in stabilizing manic episodes.

The safety profile of Prochlorperazine Dimaleate is another area that has garnered significant attention. While it is generally well-tolerated, recent studies have identified rare but serious side effects, including tardive dyskinesia and hyperprolactinemia. These findings have prompted clinicians to exercise caution when prescribing this medication, especially to patients with pre-existing conditions or those on multiple medications.

In terms of clinical applications, Prochlorperazine Dimaleate has been increasingly used off-label for nausea and vomiting associated with chemotherapy or postoperative recovery. Its antiemetic properties are attributed to its ability to block central dopamine receptors, which are involved in the vomiting reflex. This dual utility underscores its versatility as a therapeutic agent.

Recent advancements in drug delivery systems have opened new avenues for improving the efficacy and safety of Prochlorperazine Dimaleate. Researchers are exploring sustained-release formulations that could enhance patient compliance while minimizing adverse effects. Additionally, there is growing interest in repurposing this drug for neurodegenerative conditions such as Parkinson's disease, where dopaminergic modulation plays a critical role.

In conclusion, Prochlorperazine Dimaleate, with its CAS number CAS No. 84-02-6, remains a cornerstone in psychiatric pharmacotherapy despite the emergence of newer atypical antipsychotics. Its enduring relevance is testament to its robust efficacy and relatively favorable safety profile. As research continues to uncover new applications and refine delivery methods, this compound is poised to remain a vital component of mental health care for years to come.